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Compound of Interest

Compound Name: Phytosphingosine-d7

Cat. No.: B15557633

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of

Phytosphingosine-d7, a deuterated analog of the naturally occurring sphingolipid,

phytosphingosine. Due to its utility as an internal standard in mass spectrometry-based

lipidomics, the synthesis of high-purity Phytosphingosine-d7 is of significant interest to

researchers in various fields, including drug development and cellular biology. This document

outlines potential synthetic strategies, purification methodologies, and relevant biological

pathways involving phytosphingosine.

Physicochemical Properties and Isotopic Labeling
Phytosphingosine-d7 is a saturated sphingoid base distinguished by the presence of seven

deuterium atoms at the terminal end of its C18 aliphatic chain. This isotopic labeling imparts a

higher mass, allowing for its use as an internal standard for the accurate quantification of

endogenous phytosphingosine in biological samples.
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Property Value Reference

Formal Name

(2S,3S,4R)-2-

aminooctadecane-

16,16,17,17,18,18,18-d7-1,3,4-

triol

[1]

Molecular Formula C₁₈H₃₂D₇NO₃ [1]

Formula Weight 324.6 [1]

Purity ≥99% deuterated forms (d₁-d₇) [1]

Formulation A neat solid [1]

Solubility Methanol

Proposed Synthetic Strategies for
Phytosphingosine-d7
While a specific, detailed experimental protocol for the synthesis of Phytosphingosine-d7 is

not readily available in published literature, plausible synthetic routes can be devised based on

established methods for the synthesis of unlabeled phytosphingosine and general techniques

for deuterium labeling of organic molecules. A common strategy involves the late-stage

introduction of deuterium to a suitable precursor.

One potential approach starts from a commercially available chiral precursor, such as 2,3;5,6-

di-O-isopropylidene-d-mannofuranose, which can be elaborated to introduce the C14 alkyl

chain. The terminal portion of this chain would be a functional group amenable to deuteration,

such as an ester or a ketone.

Experimental Protocol: A Conceptual Outline
The following represents a conceptual workflow for the synthesis of Phytosphingosine-d7.

Synthesis of a Precursor with a Terminal Functional Group:

Starting from a protected mannose derivative, a multi-step synthesis would be employed

to construct the carbon backbone of phytosphingosine.
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The synthesis would be designed to yield a key intermediate possessing a functional

group at the C16 position, such as a methyl ester.

Deuterium Labeling:

The terminal methyl ester can be reduced to the corresponding alcohol using a deuterated

reducing agent like lithium aluminum deuteride (LiAlD₄). This would introduce two

deuterium atoms.

Alternatively, a Grignard reaction with deuterated methylmagnesium iodide (CD₃MgI) on

an appropriate aldehyde precursor could introduce three deuterium atoms at the terminal

carbon.

To achieve d7 labeling, a precursor with a terminal alkyne could be subjected to catalytic

deuteration.

Completion of the Synthesis:

Following the introduction of the deuterium atoms, the remaining functional groups would

be manipulated to install the amino and hydroxyl groups with the correct stereochemistry

(D-ribo configuration).

This would likely involve steps such as epoxide formation and ring-opening with an azide

source, followed by reduction.

Deprotection:

The final step would involve the removal of all protecting groups to yield

Phytosphingosine-d7.

Purification of Phytosphingosine-d7
Achieving the high purity (≥99%) required for an internal standard necessitates a robust

purification strategy. A multi-step approach combining different chromatographic techniques is

likely employed.

Experimental Protocol: A General Purification Strategy
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Initial Purification by Flash Chromatography:

Following the final synthetic step and deprotection, the crude product would be subjected

to flash column chromatography on silica gel.

A gradient of solvents, such as dichloromethane and methanol, would be used to separate

the target compound from non-polar and highly polar impurities.

Final Purification by High-Performance Liquid Chromatography (HPLC):

To achieve the desired high purity, reversed-phase HPLC is a suitable method.

Column: A C18 column is commonly used for the separation of lipids.

Mobile Phase: A gradient of water and an organic solvent like methanol or acetonitrile,

often with a small amount of an additive like formic acid to improve peak shape, would be

employed.

Detection: An evaporative light scattering detector (ELSD) or a mass spectrometer could

be used for detection, as phytosphingosine lacks a strong UV chromophore.

Fractions containing the pure Phytosphingosine-d7 would be collected, and the solvent

removed under reduced pressure.

Purification Step
Typical Stationary
Phase

Typical Mobile
Phase

Purpose

Flash

Chromatography
Silica Gel

Dichloromethane/Met

hanol gradient

Removal of major

impurities

HPLC C18

Water/Methanol or

Acetonitrile gradient

with 0.1% Formic Acid

High-resolution

separation to achieve

≥99% purity

Biological Significance: Phytosphingosine in
Cellular Signaling
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Phytosphingosine and its phosphorylated derivative, phytosphingosine-1-phosphate (PHS-1-

P), are bioactive molecules involved in a variety of cellular processes. Understanding these

pathways is crucial for researchers using Phytosphingosine-d7 to study its endogenous

counterpart.

Phytosphingosine Signaling in Melanogenesis
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Caption: Phytosphingosine's role in inhibiting melanin synthesis.
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Phytosphingosine-1-Phosphate Signaling in Yeast
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Caption: PHS-1-P signaling in yeast mitochondrial respiration.

Experimental Workflows
The following diagrams illustrate the logical flow of the synthesis and purification processes.

Synthetic Workflow for Phytosphingosine-d7

Protected Mannose Derivative Chain Elongation Introduce Terminal Functional Group Deuterium Labeling Stereoselective Functional Group Manipulation Deprotection Crude Phytosphingosine-d7

Click to download full resolution via product page

Caption: A conceptual synthetic workflow for Phytosphingosine-d7.
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Purification Workflow

Crude Product Flash Chromatography HPLC Purification Solvent Evaporation Pure Phytosphingosine-d7 (≥99%)

Click to download full resolution via product page

Caption: A general purification workflow for Phytosphingosine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

